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Compound of Interest

Compound Name: Antioxidant 1024

Cat. No.: B1329266

The proper disposal of Antioxidant 1024, a phenolic antioxidant (CAS No. 32687-78-8), is
critical for ensuring laboratory safety, environmental protection, and regulatory compliance.[1]
[2][3] Due to its chemical nature, this substance must not be treated as common refuse.[4]
Disposal procedures must adhere to local, state, and federal regulations governing industrial
and chemical waste.[2][5][6] The primary and required method for disposal is through a
licensed professional waste disposal service.[3][7][8]

Immediate Safety and Handling for Disposal

Before handling Antioxidant 1024 for disposal, it is essential to wear appropriate Personal
Protective Equipment (PPE) to mitigate risks of exposure.[3][9] The compound is known to be
an irritant to the eyes, skin, and respiratory system.[9][10]

Required Personal Protective Equipment:

Hand Protection: Wear chemical-impermeable gloves.[11]

Eye Protection: Use safety goggles or a face shield.[3][12]

Skin and Body Protection: A laboratory coat and closed-toe shoes are mandatory.[8][11] For
larger quantities, an apron may be necessary.[3][13]

Respiratory Protection: Handle in a well-ventilated area or under a fume hood to avoid the
formation and inhalation of dust.[7][8][11] If ventilation is inadequate, use an approved

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1329266?utm_src=pdf-interest
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Antioxidant-1024
https://sbnsoftware.com/blog/what-are-the-key-regulations-for-industrial-waste-disposal/
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Phenol_2_ethoxy_4_2_propenyl.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://sbnsoftware.com/blog/what-are-the-key-regulations-for-industrial-waste-disposal/
https://www.watson-int.com/wp-content/uploads/2014/12/SDS-of-Antioxidant-1024-CAS-32687-78-8.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Phenol_2_ethoxy_4_2_propenyl.pdf
https://www.aaronchem.com/sds/32687-78-8.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.benchchem.com/product/b1329266?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Phenol_2_ethoxy_4_2_propenyl.pdf
https://www.chemicalbook.com/article/antioxidant-1024-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/antioxidant-1024-properties-applications-and-safety.htm
https://www.chemsrc.com/en/cas/32687-78-8_1153439.html
https://www.targetmol.com/attachment/sds/651AE6F0-03C5-48BC-A7A6-CD7CE9A1959F/T40403
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Phenol_2_ethoxy_4_2_propenyl.pdf
http://sinhun.com.tw/others/MSDS_Sunnox_MD1024.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.targetmol.com/attachment/sds/651AE6F0-03C5-48BC-A7A6-CD7CE9A1959F/T40403
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Phenol_2_ethoxy_4_2_propenyl.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.aaronchem.com/sds/32687-78-8.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.targetmol.com/attachment/sds/651AE6F0-03C5-48BC-A7A6-CD7CE9A1959F/T40403
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

particle respirator.[7][12]

Step-by-Step Disposal Protocol

1. Waste Collection and Containment:

o Collect waste Antioxidant 1024 and any materials contaminated with it (e.g., absorbent
pads from a spill) immediately.[11]

e Place the waste into a suitable, dedicated, and clearly labeled container.[4][7][11] The
container must be kept tightly closed to prevent leaks or the release of dust.[11][12]

» Use the full chemical name on the label; abbreviations or formulas are not permitted.[4] The
label must include the words "Hazardous Waste" and indicate the date of waste generation.

[4]
2. Secure Storage:

» Store the sealed waste container in a designated, cool, dry, and well-ventilated satellite
accumulation area near the point of generation.[6][11][14]

e Ensure the waste is stored separately from incompatible materials, such as strong oxidizers.
[8][14] Do not store near foodstuffs or feed.[11]

3. Arrange for Professional Disposal:

o Contact a licensed chemical or hazardous waste disposal company to arrange for collection.

[51[7]

» Provide the disposal service with the chemical's Safety Data Sheet (SDS) and a complete list
of the waste's components for proper handling and transport.[4]

o The material should be taken to a licensed chemical destruction plant or be disposed of via
controlled incineration with flue gas scrubbing.[11]

4. Decontamination and Disposal of Empty Containers:
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» Empty containers should be treated as hazardous waste and disposed of in the same
manner as the chemical itself.[5][7]

 Alternatively, containers can be triple-rinsed with a suitable solvent (the rinsate must be
collected as hazardous waste) and then offered for recycling or reconditioning.[11]

» Packaging can also be punctured to render it unusable for other purposes and then disposed
of in a sanitary landfill, if local regulations permit.[11]

5. Spill Management:

 In case of a spill, ensure the area is well-ventilated and remove all sources of ignition.[11]
[14]

» Prevent the spill from entering drains, sewers, or waterways.[5][7][11][12]

o For small spills, sweep up the material without creating dust and place it in a closed
container for disposal.[7] Use non-sparking tools.[11]

o For larger spills, contain the material with an inert absorbent like sand or vermiculite, then
collect it for disposal.[3][5]

Summary of Disposal and Safety Data

The following table provides key information relevant to the safe handling and disposal of
Antioxidant 1024.
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Parameter Data / Guideline Source(s)

1,2-Bis(3,5-di-tert-butyl-4-

Chemical Name hydroxyhydrocinnamoyl)hydraz  [1]
ine

CAS Number 32687-78-8 [71[11]

Appearance White to off-white powder [12]

] Skin, eye, and respiratory
Primary Hazards . [9][10]
system irritant; Flammable.

Do not dispose of in regular
o ] trash. Do not discharge into
Prohibited Actions _ [4]105][71[11]
sewers, drains, or the

environment.

Contact a licensed
professional waste disposal

Primary Disposal Method service for controlled [517111]
incineration or chemical

destruction.

Use inert absorbent material
Spill Containment (e.g., sand, vermiculite). Pick 315171

up without creating dust.

Store in a sealed, properly
labeled container in a cool, dry,

Waste Storage _ [6][11][14]
well-ventilated area away from

incompatible materials.

Disposal Workflow

The logical flow for the proper management and disposal of Antioxidant 1024 waste is
outlined below. This process ensures that safety and regulatory compliance are maintained
from the point of waste generation through to its final disposal.
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Caption: Logical workflow for the safe disposal of Antioxidant 1024.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine | C34H52N204 | CID 61916 -
PubChem [pubchem.ncbi.nim.nih.gov]

2. sbnsoftware.com [sbnsoftware.com]
3. benchchem.com [benchchem.com]

4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

5. watson-int.com [watson-int.com]

6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

7. aaronchem.com [aaronchem.com]

8. monash.edu [monash.edu]

9. Antioxidant 1024: properties, applications and safety_Chemicalbook [chemicalbook.com]
10. ANTIOXIDANT 1024 | CAS#:32687-78-8 | Chemsrc [chemsrc.com]

11. targetmol.com [targetmol.com]

12. sinhun.com.tw [sinhun.com.tw]

13. ehs.yale.edu [ehs.yale.edu]

14. ehs.berkeley.edu [ehs.berkeley.edu]

To cite this document: BenchChem. [Proper Disposal of Antioxidant 1024: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329266#antioxidant-1024-proper-disposal-
procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1329266?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Antioxidant-1024
https://pubchem.ncbi.nlm.nih.gov/compound/Antioxidant-1024
https://sbnsoftware.com/blog/what-are-the-key-regulations-for-industrial-waste-disposal/
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Phenol_2_ethoxy_4_2_propenyl.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.watson-int.com/wp-content/uploads/2014/12/SDS-of-Antioxidant-1024-CAS-32687-78-8.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.aaronchem.com/sds/32687-78-8.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.chemicalbook.com/article/antioxidant-1024-properties-applications-and-safety.htm
https://www.chemsrc.com/en/cas/32687-78-8_1153439.html
https://www.targetmol.com/attachment/sds/651AE6F0-03C5-48BC-A7A6-CD7CE9A1959F/T40403
http://sinhun.com.tw/others/MSDS_Sunnox_MD1024.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.benchchem.com/product/b1329266#antioxidant-1024-proper-disposal-procedures
https://www.benchchem.com/product/b1329266#antioxidant-1024-proper-disposal-procedures
https://www.benchchem.com/product/b1329266#antioxidant-1024-proper-disposal-procedures
https://www.benchchem.com/product/b1329266#antioxidant-1024-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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